Cas no 19201-33-3 (2-(1-Carboxypropoxy)butanoic acid)

• Product Name: 2-(1-Carboxypropoxy)butanoic acid
• CAS No: 19201-33-3
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 2920936
• Update Time: 2023-08-10

2-(1-Carboxypropoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-carboxypropoxy)butanoic acid
• 2-(1-Carboxypropoxy)butanoic acid

• Inchi： 1S/C8H14O5/c1-3-5(7(9)10)13-6(4-2)8(11)12/h5-6H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： RUARALYJHUDLAX-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CC)C(C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives